![molecular formula C16H14N2O B14912724 2-[(E)-2-(furan-2-yl)ethenyl]-1-(prop-2-en-1-yl)-1H-benzimidazole](/img/structure/B14912724.png)
2-[(E)-2-(furan-2-yl)ethenyl]-1-(prop-2-en-1-yl)-1H-benzimidazole
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Description
(E)-1-Allyl-2-(2-(furan-2-yl)vinyl)-1H-benzo[d]imidazole is an organic compound that belongs to the class of benzimidazoles This compound is characterized by the presence of an allyl group, a furan ring, and a vinyl group attached to the benzimidazole core
Properties
Molecular Formula |
C16H14N2O |
|---|---|
Molecular Weight |
250.29 g/mol |
IUPAC Name |
2-[(E)-2-(furan-2-yl)ethenyl]-1-prop-2-enylbenzimidazole |
InChI |
InChI=1S/C16H14N2O/c1-2-11-18-15-8-4-3-7-14(15)17-16(18)10-9-13-6-5-12-19-13/h2-10,12H,1,11H2/b10-9+ |
InChI Key |
LXQFNLLSNZEZGX-MDZDMXLPSA-N |
Isomeric SMILES |
C=CCN1C2=CC=CC=C2N=C1/C=C/C3=CC=CO3 |
Canonical SMILES |
C=CCN1C2=CC=CC=C2N=C1C=CC3=CC=CO3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (E)-1-Allyl-2-(2-(furan-2-yl)vinyl)-1H-benzo[d]imidazole typically involves the following steps:
Formation of the Benzimidazole Core: The benzimidazole core can be synthesized by the condensation of o-phenylenediamine with an appropriate aldehyde or carboxylic acid.
Introduction of the Allyl Group: The allyl group can be introduced through an alkylation reaction using allyl bromide in the presence of a base such as potassium carbonate.
Attachment of the Furan Ring: The furan ring can be attached via a Heck coupling reaction between a furan-2-yl halide and the vinyl group on the benzimidazole core.
Industrial Production Methods
Industrial production methods for (E)-1-Allyl-2-(2-(furan-2-yl)vinyl)-1H-benzo[d]imidazole may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to improve yield and selectivity.
Chemical Reactions Analysis
Types of Reactions
(E)-1-Allyl-2-(2-(furan-2-yl)vinyl)-1H-benzo[d]imidazole can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to form reduced derivatives.
Substitution: The compound can undergo substitution reactions where functional groups on the benzimidazole core or the furan ring are replaced with other groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Sodium borohydride in methanol or ethanol.
Substitution: Halogenation using N-bromosuccinimide (NBS) in the presence of light.
Major Products Formed
Oxidation: Formation of benzimidazole oxides and furan oxides.
Reduction: Formation of reduced benzimidazole derivatives.
Substitution: Formation of halogenated benzimidazole and furan derivatives.
Scientific Research Applications
(E)-1-Allyl-2-(2-(furan-2-yl)vinyl)-1H-benzo[d]imidazole has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential as an antimicrobial and anticancer agent.
Medicine: Investigated for its potential therapeutic effects in treating various diseases.
Industry: Used in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of (E)-1-Allyl-2-(2-(furan-2-yl)vinyl)-1H-benzo[d]imidazole involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects.
Comparison with Similar Compounds
Similar Compounds
Benzimidazole: The parent compound with similar biological activities.
2-(Furan-2-yl)benzimidazole: A derivative with a furan ring attached to the benzimidazole core.
1-Allylbenzimidazole: A derivative with an allyl group attached to the benzimidazole core.
Uniqueness
(E)-1-Allyl-2-(2-(furan-2-yl)vinyl)-1H-benzo[d]imidazole is unique due to the presence of both an allyl group and a furan ring, which may confer distinct biological activities and chemical properties compared to other benzimidazole derivatives.
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